Cas no 955686-01-8 (2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 955686-01-8
• MF: C₂₁H₁₆F₂N₂O₃
• MW: 382.360152244568
• CID: 6180106
• PubChem ID: 16943276
• Update Time: 2025-06-20

2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• 955686-01-8
• 2,4-difluoro-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
• F2416-0491
• 2,4-difluoro-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• 2,4-difluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• AKOS024647092

• Inchi： 1S/C21H16F2N2O3/c22-15-4-6-17(18(23)11-15)20(26)24-16-5-3-13-7-8-25(12-14(13)10-16)21(27)19-2-1-9-28-19/h1-6,9-11H,7-8,12H2,(H,24,26)
• InChI Key： VZNCBGKJWLXMSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC1C=CC2=C(C=1)CN(C(C1=CC=CO1)=O)CC2)=O)F

Computed Properties

• Exact Mass: 382.11289870g/mol
• Monoisotopic Mass: 382.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Professional Introduction to 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955686-01-8)

The compound 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide, identified by its CAS number 955686-01-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The introduction of fluorine atoms at the 2 and 4 positions of the benzamide core, combined with the presence of a tetrahydroisoquinoline scaffold, contributes to its distinct pharmacological profile.

In recent years, there has been a growing interest in the development of novel scaffolds for the treatment of various diseases. The tetrahydroisoquinoline moiety is particularly noteworthy, as it is a well-established pharmacophore found in numerous bioactive natural products and drug candidates. Its involvement in 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide suggests potential therapeutic applications in areas such as central nervous system disorders and cancer.

The benzamide group in this compound not only enhances its solubility but also contributes to its interactions with biological targets. The incorporation of a furan-2-carbonyl moiety further diversifies its chemical space, enabling unique interactions with proteins and enzymes. These structural features make 955686-01-8 a compelling candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine atoms can modulate the electronic properties of molecules, leading to improved binding affinity and metabolic stability. In the case of 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide, the fluorine atoms are strategically positioned to enhance its interactions with biological targets while maintaining a favorable pharmacokinetic profile.

The tetrahydroisoquinoline scaffold is known for its ability to interact with various biological receptors and enzymes. This structural motif has been extensively studied for its potential in treating neurological disorders such as Parkinson's disease and depression. The modification of this scaffold with the benzamide and furan-2-carbonyl groups in 955686-01-8 introduces new possibilities for therapeutic intervention.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features from different pharmacophores allows for the exploration of multiple biological pathways simultaneously. This approach can accelerate the discovery process by identifying compounds with multifunctional activities.

The synthesis of 955686-01-8 presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct this molecule efficiently. The use of modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations has been instrumental in achieving high yields and purity.

In conclusion, 2,4-difluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955686-01-8) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of novel treatments for various diseases.